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Compound of Interest

Compound Name: Gold's Reagent

Cat. No.: B1278790

Gold's Reagent: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of Gold's Reagent, a versatile tool in organic synthesis. This document outlines its
core characteristics, spectroscopic data, and detailed experimental protocols for its application
in the synthesis of key chemical intermediates.

Core Properties and Characteristics

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-
ylidene]dimethylammonium chloride, is a stable iminium salt. It serves as a reactive precursor
in various organic transformations, most notably in formylation reactions and the synthesis of
heterocyclic compounds and enaminones.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Gold's Reagent is presented in
Table 1. The reagent is a solid at room temperature and is noted to be hygroscopic.
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Property

Value

Source(s)

Chemical Name

[3-(Dimethylamino)-2-azaprop-
2-en-1-
ylidene]dimethylammonium

chloride

[1]

(Dimethylaminomethyleneamin

Synonyms omethylene)dimethylammoniu [1]
m chloride
Molecular Formula CeH14CIN3 [1]
Molecular Weight 163.65 g/mol
CAS Number 20353-93-9
Slightly pale yellow to light
Appearance .
orange solid
Melting Point 100-103 °C [2]
Purity >95% [1]
- Soluble in chloroform. The
Solubility [2]

reagent is hygroscopic.

Table 1: Physical and Chemical Properties of Gold's Reagent

Spectroscopic Data

The structural identity of Gold's Reagent is confirmed by the following spectroscopic data.

Spectroscopy

Data

Source(s)

1H NMR (CDCls)

53.27 (s, 6H, 2 CHs), 3.43 (s,
6H, 2 CHs), 9.57 (s, 2H, -
CH=N)

[2]

IR (CHCI3)

1610 cm-* (C=N)

[2]
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Table 2: Spectroscopic Data for Gold's Reagent

Applications in Organic Synthesis

Gold's Reagent is a valuable electrophile for the introduction of a dimethylaminomethylene
group, which can subsequently be transformed into other functionalities. Its primary
applications lie in the synthesis of enaminones, heterocycles, and as a formylating agent.[3][4]

Synthesis of Enaminones from Ketones

Gold's Reagent reacts with ketones to form enaminones, which are important intermediates in
the synthesis of various biologically active molecules, including Rawal-type dienes used in
Diels-Alder reactions.[5] The reaction proceeds via the regioselective functionalization of the
ketone.

Synthesis of Enaminones
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Caption: General workflow for the synthesis of enaminones using Gold's Reagent.

Synthesis of Heterocyclic Compounds

The reagent is employed in the synthesis of various heterocyclic systems. For instance, it
reacts with ortho-aminobenzoic acids in a "two-atom lynchpin” transformation to produce 4-
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hydroxyquinazolines.[4] This application is particularly relevant in medicinal chemistry and drug
development due to the prevalence of the quinazoline scaffold in pharmacologically active
compounds.

Synthesis of 4-Hydroxyquinazolines

Synthesis of Gold's Reagent

ortho-Aminobenzoic Acid Gold's Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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